Cas no 2229570-37-8 (2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol)

• Product Name: 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol
• CAS No: 2229570-37-8
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5960347
• PubChem ID: 165688883
• Update Time: 2025-06-08

2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol
• 2229570-37-8
• EN300-2002794

• Inchi： 1S/C9H9F2NO3/c10-9(11)3-8(9,12)7-5(14)1-4(13)2-6(7)15/h1-2,13-15H,3,12H2
• InChI Key： BRTGUGHGOBEMFR-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC(=CC=1O)O)O)N)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol

Professional Introduction to 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol (CAS No. 2229570-37-8)

2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 2229570-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This triterpenoid-like structure, characterized by its unique benzene-1,3,5-triol backbone and a substituted 1-amino-2,2-difluorocyclopropyl group, exhibits intriguing chemical and biological properties that make it a promising candidate for further research and development.

The molecular architecture of 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol incorporates several key functional groups that contribute to its versatility. The presence of the trihydroxybenzene moiety (1,3,5-triol) suggests potential interactions with hydrophobic and polar binding sites in biological targets. Meanwhile, the 1-amino-2,2-difluorocyclopropyl substituent introduces both basicity and steric hindrance, which can modulate the compound's pharmacokinetic profile and binding affinity. This combination of features positions it as a candidate for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol with various biological targets. Studies indicate that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The fluorinated cyclopropyl group has been shown to enhance metabolic stability and binding affinity in some cases, making it an attractive scaffold for drug design.

In the realm of medicinal chemistry, the synthesis of derivatives of benzene-1,3,5-triol has been extensively studied due to their potential applications in treating neurological disorders and metabolic diseases. The incorporation of the 1-amino-2,2-difluorocyclopropyl group into this framework introduces new possibilities for modulating bioactivity. Preliminary pharmacological studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which are critical for managing chronic diseases.

The fluorine atoms in the 1-amino-2,2-difluorocyclopropyl moiety play a crucial role in determining the compound's reactivity and selectivity. Fluorinated compounds are known for their ability to improve drug efficacy by enhancing lipophilicity and reducing metabolic degradation. This feature makes 2229570-37-8 a valuable starting point for developing next-generation pharmaceuticals with improved pharmacokinetic profiles.

Current research is focused on optimizing synthetic routes to produce 2-(1-amino-2,2-difluorocyclopropyl)benzene-1,3,5-triol on an industrial scale while maintaining high purity standards. Advances in green chemistry have led to the development of more sustainable synthetic methodologies that minimize waste and energy consumption. These innovations are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

The biological activity of this compound is further enhanced by its ability to form stable complexes with metal ions. Such interactions have been observed in various natural products and may contribute to its therapeutic potential. Researchers are exploring ways to leverage these interactions for targeted drug delivery systems, which could improve treatment outcomes in patients with specific conditions.

From a regulatory perspective, the safety and efficacy of 2229570-37-8 must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies are underway to assess its toxicity profile and pharmacological effects across different models. These studies will provide critical data for regulatory submissions and help determine the most appropriate therapeutic indications.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like benzene derivatives with fluorinated cyclopropyl groups. Machine learning algorithms can predict biological activity based on structural features, enabling researchers to prioritize promising candidates for experimental validation. This approach has significantly reduced the time required to develop lead compounds for further optimization.

In conclusion, 2229570-37-8 represents a fascinating example of how structural modifications can enhance biological activity. Its unique combination of functional groups makes it a versatile scaffold for designing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound, 2-(1-amino-2-methylcyclopropyl)- benzene- triol, its potential as a pharmaceutical agent is likely to grow exponentially.